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Compound of Interest

Compound Name: 1-Chloro-1-propene

CAS No.: 36472-34-1

Cat. No.: B7767540

Get Quote

1-Chloro-1-propene (CAS RN: 590-21-6), a halogenated unsaturated aliphatic hydrocarbon,

serves as a valuable intermediate in various organic syntheses, including the production of

polymers and fine chemicals.[1] Its utility stems from the reactivity conferred by the chlorine

atom and the carbon-carbon double bond.[1][2] However, these same chemical characteristics

necessitate a comprehensive and rigorous approach to its handling. This guide, intended for

researchers, scientists, and drug development professionals, provides a technical framework

for the safe management of 1-Chloro-1-propene. We will move beyond mere procedural lists

to explain the causal links between its properties and the required safety protocols, ensuring a

self-validating system of laboratory practice.

Section 1: Hazard Identification and Comprehensive
Risk Assessment
A foundational understanding of the intrinsic hazards of 1-Chloro-1-propene is paramount to

developing effective safety protocols. This involves a multi-faceted assessment of its

physicochemical properties, toxicological profile, and physical dangers.
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Physicochemical Properties
The physical and chemical properties of 1-Chloro-1-propene dictate its behavior in a

laboratory setting, particularly its volatility and flammability. It exists as a colorless liquid with a

disagreeable odor.[1][3][4][5][6][7]

Property Value Source

Molecular Formula C₃H₅Cl [1][2][8][9]

Molecular Weight 76.52 g/mol [1][7][8]

Boiling Point Approx. 38°C [1][3][6]

Melting Point -137.3°C [1]

Flash Point

< -6°C to 67°C (Note: Varies

by source, treat as extremely

flammable)

[3][7]

Vapor Pressure 507 mmHg at 25°C [7]

Solubility

Slightly soluble in water;

Soluble in ether, acetone,

benzene, chloroform

[1][2][3][5][6][7]

Appearance
Colorless liquid with a

disagreeable odor
[1][2][3][4][5][6][7]

The low boiling point and high vapor pressure indicate that significant vapor concentrations can

accumulate quickly at room temperature, creating both inhalation and fire hazards.

Toxicological Profile: Health Hazards
Exposure to 1-Chloro-1-propene can result in significant health effects. It is classified as

harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[3][10]

Acute Toxicity: Harmful if swallowed.[3][10] Inhalation of low concentrations has been shown

to cause anesthetic effects in mice.[4][8] High concentrations may lead to central nervous

system depression, characterized by nausea, headache, and dizziness.[11][12]
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Skin and Eye Irritation: Direct contact causes skin irritation and serious eye irritation.[3][10]

Prolonged or repeated exposure can lead to more severe damage.

Respiratory Irritation: Vapors are irritating to the respiratory tract.[10]

Organ-Specific Toxicity: Animal studies have indicated that 1-Chloro-1-propene is a

hepatotoxin (causes liver damage).[4]

Carcinogenicity: There is evidence from animal studies suggesting tumorigenic potential

when administered by gavage.[4]

Physical Hazards
The primary physical hazard associated with 1-Chloro-1-propene is its extreme flammability.

[10]

Flammability: As a highly flammable liquid and vapor, it can be easily ignited by heat, sparks,

or open flames.[3][5][13] Its vapors are heavier than air and may travel a considerable

distance to an ignition source and "flash back".[3] Vapors can form explosive mixtures with

air within the flammable limits of 4.5% to 16% by volume.[7]

Reactivity: It is a reactive compound that may react violently with strong oxidizing agents.[1]

[5][6] It is also incompatible with strong bases, alkali metals, and finely divided metals like

aluminum, magnesium, and zinc.[10]

Polymerization: Under certain conditions, such as heating, it may undergo hazardous

polymerization.[3]

GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized summary of the hazards.
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Pictogram GHS Class Hazard Statement

🔥 Flammable Liquids

H224: Extremely flammable

liquid and vapor / H225: Highly

flammable liquid and vapor[3]

[7][10]

❗ Acute Toxicity (Oral)
H302: Harmful if swallowed[3]

[7][10]

❗ Skin Corrosion/Irritation
H315: Causes skin irritation[3]

[7][10]

❗ Serious Eye Damage/Irritation
H319: Causes serious eye

irritation[3][7][10]

❗ Specific Target Organ Toxicity

H335: May cause respiratory

irritation[10] / H336: May

cause drowsiness or

dizziness[7]

Section 2: The Hierarchy of Controls: A Proactive
Safety Paradigm
Effective risk management relies on implementing a hierarchy of controls, which prioritizes the

most effective measures. Personal Protective Equipment (PPE) is always the final line of

defense, to be used after all other controls have been considered.
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Hierarchy of Controls for 1-Chloro-1-propene

Elimination
(Not Feasible)

Substitution
(Use a less hazardous reagent if possible)

Engineering Controls
(Chemical Fume Hood, Ventilation)

Most Effective

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls applied to handling 1-Chloro-1-propene.

Engineering Controls (Primary Barrier)
These controls are designed to physically isolate the researcher from the hazard.

Chemical Fume Hood: All handling of 1-Chloro-1-propene must be conducted inside a

certified chemical fume hood to control vapor inhalation and prevent the accumulation of
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flammable concentrations in the lab.

Ventilation: The laboratory must have adequate general ventilation to supplement the local

exhaust of the fume hood.[3]

Spark-Proof and Explosion-Proof Equipment: Due to the high flammability, all electrical

equipment used in the vicinity (stir plates, vacuum pumps, lighting) must be rated as

explosion-proof.[3][14][15] Use non-sparking tools for all manipulations.[3][10]

Grounding and Bonding: To prevent ignition from static electricity, all metal containers and

transfer equipment must be properly grounded and bonded.[3][7][12][14]

Administrative Controls (Procedural Safety)
These are work practices and procedures that reduce the duration, frequency, and severity of

exposure.

Standard Operating Procedures (SOPs): Detailed, chemical-specific SOPs for handling,

storage, and waste disposal must be written and approved before any work begins.

Training: All personnel must be thoroughly trained on the hazards of 1-Chloro-1-propene,

the specific SOPs, and emergency procedures. This training must be documented.

Designated Areas: Clearly mark and designate specific areas within the lab where 1-Chloro-
1-propene is handled and stored.

Work Quantity: Limit the quantity of 1-Chloro-1-propene handled at any one time to the

minimum amount necessary for the experiment.

Section 3: Personal Protective Equipment (PPE):
The Last Line of Defense
PPE does not eliminate the hazard, but it provides a critical barrier between the user and the

chemical.[3] Selection must be based on the specific tasks being performed.
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Task
Hand
Protection

Eye/Face
Protection

Body
Protection

Respiratory
Protection

Routine Handling

(in fume hood)

Chemical-

resistant gloves

(e.g., Viton®,

laminate film).

Inspect before

use.[3]

Tightly fitting

safety goggles

with side-shields

or a face shield.

[3][10]

Flame-resistant

lab coat.[3]

Not typically

required if work

is performed

correctly within a

certified fume

hood.

Large Volume

Transfer / Spill

Cleanup

Heavy-duty,

chemical-

resistant gloves.

Chemical safety

goggles and a

full-face shield.

[10][16]

Chemical- and

flame-resistant

coveralls or

apron.[3]

Self-contained

breathing

apparatus

(SCBA) or a

supplied-air

respirator.[3][7]

Section 4: Standard Operating Protocols
Adherence to validated protocols is essential for ensuring safety and experimental integrity.

Protocol for Safe Handling and Use
Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is functioning correctly.

Equipment Check: Verify that all glassware is free of cracks and that all electrical equipment

is properly grounded and explosion-proof.[14][15]

Chemical Transfer: Use non-sparking tools.[3][10] Ground and bond containers when

transferring the liquid to prevent static discharge.[3]

Heating: Do not heat under confinement, as this can lead to an explosion.[10] If heating is

required, use a controlled heating mantle and ensure the setup is properly vented.

Post-Handling: Tightly close the container immediately after use.[3] Decontaminate the work

area and any equipment used. Wash hands thoroughly after handling.[3]
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Protocol for Safe Storage
Container: Store in a tightly closed container.[3]

Location: Store in a dry, cool, and well-ventilated area specifically designated for flammable

liquids.[3][10]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[10] Post "No Smoking" signs.[3]

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,

strong bases, and alkali metals.[10][14] Do not store with food or drink.[3]

Sunlight: Protect from direct sunlight.[10]

Protocol for Waste Disposal
Containment: Collect all 1-Chloro-1-propene waste in a suitable, closed, and properly

labeled container.

Regulations: Dispose of waste through a licensed chemical disposal company.[3] Do not

empty into drains or release into the environment.[3]

Contaminated Materials: Any materials used for cleanup (e.g., absorbents) must be treated

as hazardous waste and disposed of accordingly.[3]

Section 5: Emergency Response Procedures
A clear, practiced emergency plan is critical for mitigating the consequences of an accident.
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Emergency Response Flowchart

Incident Occurs
(Spill, Fire, Exposure)

Assess Situation
(Is it safe to respond?)

Evacuate Area
Alert Others

No

Provide First Aid
(If trained and safe)

Yes

Control Spill
(If small & trained)

Yes

Use Fire Extinguisher
(If small & trained)

Yes

Call Emergency Services
(911 / Poison Control)

Click to download full resolution via product page

Caption: A simplified flowchart for emergency response actions.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

Inhalation: Move the victim to fresh air immediately.[3][10] If breathing is difficult, give

oxygen. If not breathing, provide artificial respiration (do not use mouth-to-mouth).[3] Seek

immediate medical attention.[10]

Skin Contact: Immediately take off all contaminated clothing.[3] Rinse the affected area with

soap and plenty of water for at least 15 minutes.[3][10] Seek immediate medical attention.

[10]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[3][10][12] Remove contact lenses if present and easy

to do.[10] Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting.[3][10] Rinse mouth with water.[3] Never give anything by

mouth to an unconscious person.[3][10] Call a doctor or Poison Control Center immediately.

[3][17]

Accidental Release Measures (Spill Cleanup)
Immediate Actions: ELIMINATE all ignition sources from the immediate area.[5][7] Evacuate

unnecessary personnel.[3][10] Ensure adequate ventilation.

Small Spills: Absorb the spill with a non-combustible material like dry earth, sand, or

vermiculite.[7][13] Use clean, non-sparking tools to collect the absorbed material and place it

in a suitable container for disposal.[7]

Large Spills: Evacuate the area and consider downwind evacuation of at least 300 meters

(1000 feet).[7] Dike the spill far ahead of the liquid for later disposal.[7] A vapor-suppressing

foam may be used to reduce vapors.[7][13] Do not attempt to clean up a large spill without

appropriate training and equipment; contact emergency services.

Firefighting Measures
Extinguishing Media: For small fires, use dry chemical, CO₂, water spray, or alcohol-resistant

foam.[5][7][10] For large fires, use water spray, fog, or alcohol-resistant foam.[5][7] Note that

using a water spray may be inefficient due to the low flash point.[5][7]

Specific Hazards: Vapors may form explosive mixtures with air.[3] Containers may explode

when heated.[3] Thermal decomposition can produce toxic gases such as carbon monoxide

and hydrogen chloride.[10][13][14]

Protective Actions: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[3][10] Use water spray to cool fire-exposed containers.[10]
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1-Chloro-1-propene is a chemical that commands respect. Its utility in scientific research is

balanced by significant health and safety hazards, primarily its extreme flammability and

toxicity. A safety-first culture, built upon a thorough understanding of these risks and the diligent

application of the hierarchy of controls, is non-negotiable. By integrating robust engineering

controls, meticulous administrative procedures, correct PPE usage, and practiced emergency

plans, researchers can confidently and safely harness the synthetic potential of this valuable

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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